Cas no 896333-50-9 (N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• CAS No: 896333-50-9
• MF: C₁₆H₁₃ClN₄O₃S
• MW: 376.817420721054
• CID: 5958899
• PubChem ID: 7256683
• Update Time: 2025-06-13

N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• Acetamide, N-(5-chloro-2-methoxyphenyl)-2-[(4-oxo-4H-pyrido[1,2-a]-1,3,5-triazin-2-yl)thio]-
• SR-01000022060-1
• AKOS024658851
• 896333-50-9
• F2543-0145
• N-(5-chloro-2-methoxyphenyl)-2-((4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide
• N-(5-chloro-2-methoxyphenyl)-2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• SR-01000022060
• N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C16H13ClN4O3S/c1-24-12-6-5-10(17)8-11(12)18-14(22)9-25-15-19-13-4-2-3-7-21(13)16(23)20-15/h2-8H,9H2,1H3,(H,18,22)
• InChI Key： SKVBKAHPTVRQAV-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CSC1=NC(=O)N2C=CC=CC2=N1

Computed Properties

• Exact Mass: 376.0396892g/mol
• Monoisotopic Mass: 376.0396892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 11.51±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

Recent Advances in the Study of N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS: 896333-50-9)

In recent years, the compound N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS: 896333-50-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrido[1,2-a][1,3,5]triazine core, has shown promising potential in various therapeutic applications, particularly as a kinase inhibitor. The following research briefing provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide involves a multi-step process that includes the formation of the pyrido[1,2-a][1,3,5]triazine scaffold followed by the introduction of the sulfanylacetamide moiety. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further biological evaluation. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound.

From a mechanistic perspective, this compound has been identified as a potent inhibitor of several protein kinases, including those involved in cancer cell proliferation and inflammatory pathways. In vitro studies have demonstrated its ability to selectively target and inhibit key kinases, such as EGFR and VEGFR, at nanomolar concentrations. These findings suggest its potential utility in the treatment of malignancies driven by aberrant kinase activity. Additionally, molecular docking studies have provided insights into the binding interactions between the compound and its kinase targets, further elucidating its mode of action.

Preclinical evaluations of N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide have yielded encouraging results. In animal models of cancer, the compound exhibited significant tumor growth inhibition with minimal off-target effects. Pharmacokinetic studies revealed favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability. These findings underscore the compound's potential as a lead candidate for further drug development.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as solubility, bioavailability, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is focused on structural modifications to improve these properties while retaining the compound's kinase inhibitory activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this molecule into a viable therapeutic agent.

In conclusion, N-(5-chloro-2-methoxyphenyl)-2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide (CAS: 896333-50-9) represents a promising candidate in the field of kinase-targeted therapies. Its unique chemical structure and potent biological activity make it a valuable subject of ongoing research. Continued investigation into its mechanism, optimization of its pharmacological properties, and evaluation in clinical settings will be critical to realizing its full therapeutic potential.